Cas no 2228915-60-2 (3-methoxy-4-(4-methylpiperidin-4-yl)oxyphenol)

• Product Name: 3-methoxy-4-(4-methylpiperidin-4-yl)oxyphenol
• CAS No: 2228915-60-2
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 5867519
• PubChem ID: 165652153
• Update Time: 2025-08-02

3-methoxy-4-(4-methylpiperidin-4-yl)oxyphenol Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-4-(4-methylpiperidin-4-yl)oxyphenol
• EN300-1802190
• 2228915-60-2
• 3-methoxy-4-[(4-methylpiperidin-4-yl)oxy]phenol

• Inchi： 1S/C13H19NO3/c1-13(5-7-14-8-6-13)17-11-4-3-10(15)9-12(11)16-2/h3-4,9,14-15H,5-8H2,1-2H3
• InChI Key： QVDHWXQYULWDQR-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1OC)O)C1(C)CCNCC1

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.7Ų

Additional information on 3-methoxy-4-(4-methylpiperidin-4-yl)oxyphenol

Comprehensive Analysis of 3-methoxy-4-(4-methylpiperidin-4-yl)oxyphenol (CAS No. 2228915-60-2): Properties, Applications, and Industry Insights

The compound 3-methoxy-4-(4-methylpiperidin-4-yl)oxyphenol (CAS No. 2228915-60-2) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceuticals, agrochemicals, and material science. This phenolic derivative, characterized by its methoxy and methylpiperidinyl functional groups, exhibits remarkable stability and reactivity, making it a subject of intense research. In this article, we delve into its molecular properties, synthesis pathways, and emerging uses, while addressing frequently searched queries such as "3-methoxy-4-(4-methylpiperidin-4-yl)oxyphenol solubility" and "CAS 2228915-60-2 suppliers."

From a structural perspective, 3-methoxy-4-(4-methylpiperidin-4-yl)oxyphenol combines a phenolic core with a methoxy group at the 3-position and a 4-methylpiperidin-4-yloxy moiety at the 4-position. This arrangement imparts both lipophilic and hydrophilic properties, which are critical for its bioavailability and drug-likeness. Researchers often investigate its logP value and hydrogen bonding capacity, as these parameters influence its behavior in biological systems. Recent studies have explored its potential as a kinase inhibitor or antioxidant agent, aligning with the growing demand for targeted therapies and neuroprotective compounds.

The synthesis of CAS 2228915-60-2 typically involves multi-step organic reactions, including etherification and piperidine ring functionalization. A common approach starts with the protection of a hydroquinone derivative, followed by selective O-alkylation with 4-methylpiperidin-4-ol. Optimizing yield and purity remains a key focus, as evidenced by searches for "3-methoxy-4-(4-methylpiperidin-4-yl)oxyphenol synthesis protocol." Innovations in green chemistry, such as catalytic methods or solvent-free conditions, are also being explored to align with sustainable manufacturing trends.

In the pharmaceutical sector, 3-methoxy-4-(4-methylpiperidin-4-yl)oxyphenol is investigated for its structure-activity relationships (SAR) in modulating enzyme targets. Its phenolic hydroxyl group enables radical scavenging, while the piperidine ring enhances membrane permeability—a combination relevant to CNS drug design. Queries like "CAS 2228915-60-2 biological activity" reflect industry interest in its therapeutic potential. Meanwhile, material scientists examine its utility in polymeric coatings or chelating agents, leveraging its metal-binding affinity.

Regulatory and safety profiles of 2228915-60-2 are frequently searched topics. While not classified as hazardous under current guidelines, proper handling protocols (e.g., PPE for powder forms) are recommended. Analytical techniques like HPLC and LC-MS are essential for quality control, addressing concerns such as "3-methoxy-4-(4-methylpiperidin-4-yl)oxyphenol purity analysis." Suppliers often provide COA (Certificate of Analysis) to meet GMP standards.

Looking ahead, the demand for CAS No. 2228915-60-2 is expected to rise, driven by its versatility in drug discovery and specialty chemicals. Collaborations between academia and manufacturers aim to scale up production while addressing challenges like chiral resolution (if applicable) and cost-effective synthesis. As AI-driven molecular modeling accelerates compound screening, 3-methoxy-4-(4-methylpiperidin-4-yl)oxyphenol may unlock novel applications in precision medicine or smart materials.